2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide

• Molecular Formula: C19H24N2O4S
• Molecular Weight: 376.5 g/mol
• IUPAC Name: 2-(2-methoxy-5-methyl-N-methylsulfonylanilino)-N-[(1R)-1-phenylethyl]acetamide
• InChI: InChI=1S/C19H24N2O4S/c1-14-10-11-18(25-3)17(12-14)21(26(4,23)24)13-19(22)20-15(2)16-8-6-5-7-9-16/h5-12,15H,13H2,1-4H3,(H,20,22)/t15-/m1/s1
• InChI Key: MVNVJZGJKWNIJR-OAHLLOKOSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)OC)N(CC(=O)N[C@H](C)C2=CC=CC=C2)S(=O)(=O)C
• SMILES: CC1=CC(=C(C=C1)OC)N(CC(=O)NC(C)C2=CC=CC=C2)S(=O)(=O)C

Description

2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide, also known as MMMPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MMMPA belongs to a class of compounds known as anilides and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide involves the inhibition of certain enzymes, such as COX-2, which are involved in the production of inflammatory mediators. 2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide has also been found to induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as COX-2, which is involved in the production of inflammatory mediators. 2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide has also been found to exhibit anticancer activity by inducing apoptosis in cancer cells. In addition, 2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide has been found to exhibit analgesic and anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide has several advantages for use in lab experiments. It is a well-characterized compound that has been extensively studied for its biochemical and physiological effects. It has also been shown to exhibit high potency and specificity for its target enzymes. However, there are some limitations to the use of 2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide in lab experiments. It has a relatively short half-life, which may limit its effectiveness in certain experiments. In addition, it may not be suitable for use in certain animal models due to its potential toxicity.

Future Directions

There are several future directions for the study of 2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide. One potential direction is the development of 2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide analogs with improved potency and specificity. Another potential direction is the investigation of the potential of 2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide for use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the use of 2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide in combination with other drugs may be explored as a potential strategy for enhancing its therapeutic effects.
Conclusion:
In conclusion, 2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide is a promising compound with potential applications in scientific research. It has been extensively studied for its biochemical and physiological effects, and has been found to exhibit high potency and specificity for its target enzymes. While there are some limitations to its use in lab experiments, future directions for the study of 2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide include the development of analogs with improved potency and specificity, investigation of its potential for use in the treatment of other diseases, and exploration of its use in combination with other drugs.

Synthesis Methods

The synthesis of 2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide involves a multi-step process that begins with the reaction of 2-methoxy-5-methylsulfonylaniline with 1-phenylethylamine to form an intermediate compound. This intermediate is then reacted with acetic anhydride to form 2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide. The synthesis of 2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide has been optimized to yield high purity and high yields.

Scientific Research Applications

2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biochemical and physiological effects, making it a promising compound for use in drug discovery and development. 2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. 2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-(1-phenylethyl)acetamide has also been found to exhibit anticancer activity by inducing apoptosis in cancer cells.